Cas no 1008066-55-4 (N-(2-fluorophenyl)-2-(3-oxopiperazin-2-yl)acetamide)

• Product Name: N-(2-fluorophenyl)-2-(3-oxopiperazin-2-yl)acetamide
• CAS No: 1008066-55-4
• MF: C₁₂H₁₄FN₃O₂
• MW: 251.256865978241
• CID: 5444707
• Update Time: 2025-06-14

N-(2-fluorophenyl)-2-(3-oxopiperazin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-2-(3-oxopiperazin-2-yl)acetamide

• Inchi： 1S/C12H14FN3O2/c13-8-3-1-2-4-9(8)16-11(17)7-10-12(18)15-6-5-14-10/h1-4,10,14H,5-7H2,(H,15,18)(H,16,17)
• InChI Key： LCPRDDUHXFAFGR-UHFFFAOYSA-N
• SMILES： N1CCNC(=O)C1CC(NC1=CC=CC=C1F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-fluorophenyl)-2-(3-oxopiperazin-2-yl)acetamide

Comprehensive Overview of N-(2-fluorophenyl)-2-(3-oxopiperazin-2-yl)acetamide (CAS No. 1008066-55-4)

N-(2-fluorophenyl)-2-(3-oxopiperazin-2-yl)acetamide, with the CAS number 1008066-55-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a fluorophenyl group with a 3-oxopiperazine backbone. Its distinct chemical properties make it a subject of interest for researchers exploring novel therapeutic agents, particularly in the fields of central nervous system (CNS) disorders and enzyme modulation.

The growing demand for targeted drug discovery and precision medicine has propelled the study of compounds like N-(2-fluorophenyl)-2-(3-oxopiperazin-2-yl)acetamide. Researchers are particularly intrigued by its potential interactions with neurotransmitter receptors and metabolic enzymes, which could pave the way for innovative treatments for conditions such as neurodegenerative diseases and chronic pain. The inclusion of a fluorine atom in its structure enhances its bioavailability and metabolic stability, a feature highly sought after in modern medicinal chemistry.

In recent years, the scientific community has increasingly focused on structure-activity relationship (SAR) studies to optimize the efficacy of such compounds. N-(2-fluorophenyl)-2-(3-oxopiperazin-2-yl)acetamide serves as a promising scaffold for further derivatization, offering opportunities to fine-tune its pharmacological profile. This aligns with the broader trend of computational drug design, where AI-driven molecular modeling accelerates the identification of high-potency candidates.

Another area of interest is the compound's potential role in epigenetic regulation. With the rise of epigenetics as a hot topic in biomedical research, molecules capable of modulating histone deacetylases (HDACs) or DNA methyltransferases (DNMTs) are under intense scrutiny. Preliminary studies suggest that the 3-oxopiperazine moiety in N-(2-fluorophenyl)-2-(3-oxopiperazin-2-yl)acetamide may interact with these epigenetic targets, opening new avenues for cancer therapy and neuroprotection.

From a synthetic perspective, the preparation of N-(2-fluorophenyl)-2-(3-oxopiperazin-2-yl)acetamide involves multi-step organic reactions, including amide coupling and cyclization techniques. Its purity and stability are critical for reliable experimental outcomes, necessitating advanced analytical methods such as HPLC and mass spectrometry. These aspects are particularly relevant to laboratories engaged in high-throughput screening (HTS) and lead compound optimization.

As the pharmaceutical industry shifts toward personalized medicine, the demand for structurally diverse and functionally versatile compounds like N-(2-fluorophenyl)-2-(3-oxopiperazin-2-yl)acetamide is expected to grow. Its compatibility with biomarker-driven therapies and combinatorial chemistry approaches positions it as a valuable asset in the quest for next-generation therapeutics. Future research will likely explore its applications in immune modulation and age-related diseases, further expanding its scientific and commercial relevance.